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Compound of Interest

Compound Name: Fungicide5

Cat. No.: B15362130 Get Quote

Fungicide5 Technical Support Center for On-Farm
Research
Welcome to the Fungicide5 Technical Support Center. This resource is designed to assist

researchers, scientists, and crop advisors in successfully conducting on-farm trials with

Fungicide5. Below you will find troubleshooting guides, frequently asked questions (FAQs),

and detailed protocols to ensure accurate and effective application.

Troubleshooting and FAQs
This section addresses common issues that may arise during the preparation and application

of Fungicide5 in a research setting.

Mixing and Compatibility

Q1: I observed clumping/gelling in the spray tank after mixing Fungicide5 with another

pesticide. What should I do?

A1: This indicates a potential compatibility issue. Immediately stop agitation and do not

apply the mixture. Perform a jar test before mixing in the spray tank. To do this, mix the

products in the same proportions you would in the sprayer in a clear glass jar with a lid.

Shake well and let it sit for 15-30 minutes. Look for any signs of separation, clumping, or

heat generation. If any of these occur, the products are not compatible.
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Q2: My Fungicide5 solution is foaming excessively in the tank. How can I prevent this?

A2: Excessive foaming can lead to inaccurate application rates. To minimize foaming, fill

the tank with half the required water, add a defoaming agent if necessary, then add

Fungicide5, followed by the remaining water and any other tank-mix partners. Ensure the

agitation system is not set too high.

Application and Equipment

Q3: The pressure at the boom is fluctuating during application. What could be the cause?

A3: Pressure fluctuations can result in uneven application. Check for clogged nozzles or

filters, kinks in the sprayer hoses, or a malfunctioning pump or pressure regulator. Refer to

your sprayer's manual for troubleshooting these components.

Q4: I'm noticing an uneven spray pattern on the crop canopy. What should I check?

A4: An uneven spray pattern can be caused by several factors:

Incorrect Boom Height: The boom may be too high or too low. For most broadcast

applications, a 100% overlap is desired. Check the nozzle manufacturer's

recommendation for the optimal height.

Worn or Damaged Nozzles: Inspect all nozzles for wear and tear. Replace any that are

damaged or have an output that deviates by more than 10% from the average.

Mismatched Nozzles: Ensure all nozzles on the boom are of the same type and size.

Efficacy and Crop Response

Q5: I am not seeing the expected level of disease control in my Fungicide5 plots.

A5: Several factors can influence efficacy. Consider the following:

Application Timing: Was Fungicide5 applied at the correct disease stage or as a

preventative measure according to the protocol?
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Coverage: Was the crop canopy adequately covered? Check your application volume

(GPA) and nozzle selection.

Rainfall: Did rain occur shortly after application? Fungicide5 requires a rainfast period

of at least 2 hours.

Disease Resistance: Consider the possibility of fungicide-resistant pathogen

populations in your trial area.

Quantitative Data Summary
The following table provides recommended starting parameters for Fungicide5 application in

on-farm research plots. These may need to be adjusted based on specific crop, environmental

conditions, and equipment.

Parameter Corn Soybeans Wheat

Application Rate 8 - 12 fl oz/acre 6 - 10 fl oz/acre 7 - 11 fl oz/acre

Spray Volume (GPA) 15 - 20 gallons/acre 15 - 20 gallons/acre 10 - 15 gallons/acre

Recommended

Nozzle Type

Turbo TeeJet (TTI) or

Air Induction (AIXR)

Turbo TeeJet (TTI) or

Air Induction (AIXR)

Flat-fan (XR) or Air

Induction (AIXR)

Droplet Size Medium to Coarse Medium to Coarse Medium

Max Wind Speed 10 mph 10 mph 15 mph

Experimental Protocols
Protocol 1: Small-Plot Sprayer Calibration

This protocol ensures accurate application rates for your on-farm trials.

Measure Nozzle Output:

Park the sprayer on level ground and ensure the tank is clean.

Fill the tank with water.
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Set the desired application pressure (e.g., 40 PSI).

Place a calibration container under one nozzle and collect the output for one minute.

Record the volume in ounces. Repeat for all nozzles on the boom.

Calculate the average nozzle output. Replace any nozzle that deviates by more than 10%

from the average.

Determine Sprayer Speed:

Mark a 100-foot course in the field.

Drive the course at your intended application speed and record the time in seconds.

Repeat this twice and calculate the average time.

Calculate your speed in miles per hour (MPH) using the formula: Speed (MPH) =

(Distance (ft) * 60) / (Time (sec) * 88)

Calculate Gallons Per Acre (GPA):

Use the following formula: GPA = (GPM * 5940) / (MPH * W)

GPM = Gallons per minute per nozzle (ounces per minute / 128)

5940 = a constant for converting units

MPH = Speed calculated in step 2

W = Nozzle spacing in inches

Adjust and Re-Calibrate:

If the calculated GPA is not your target GPA, adjust your pressure or speed and repeat the

calibration process. Note that significant pressure changes will affect droplet size and

spray pattern.
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Visualizations
On-Farm Trial Experimental Workflow

Phase 1: Planning

Phase 2: Preparation

Phase 3: Execution

Phase 4: Analysis

Define Objectives

Select Trial Site

Create Plot Map

Calibrate Sprayer

Prepare Fungicide5 Mix

Apply Treatments

Collect In-Season Data

Harvest Plots

Analyze Data

Generate Report
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Click to download full resolution via product page

Caption: Workflow for conducting an on-farm trial with Fungicide5.

Troubleshooting Application Issues
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Yes

Inspect Pump, Regulator & Filters

No
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Click to download full resolution via product page

Caption: A decision tree for troubleshooting uneven fungicide application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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